Cas no 88318-15-4 (Benzenethiol, 4-(2-ethoxyethoxy)-)

• Product Name: Benzenethiol, 4-(2-ethoxyethoxy)-
• CAS No: 88318-15-4
• MF: C₁₀H₁₄O₂S
• MW: 198.281961917877
• CID: 637512
• PubChem ID: 14794022
• Update Time: 2025-04-19

Benzenethiol, 4-(2-ethoxyethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzenethiol, 4-(2-ethoxyethoxy)-
• 4-(2-ethoxyethoxy)benzenethiol
• DTXSID80564110
• SCHEMBL12411389
• 4-(2-Ethoxyethoxy)benzene-1-thiol
• 88318-15-4

• Inchi： 1S/C10H14O2S/c1-2-11-7-8-12-9-3-5-10(13)6-4-9/h3-6,13H,2,7-8H2,1H3
• InChI Key： SRRKWUOXHQCTAA-UHFFFAOYSA-N
• SMILES： SC1C=CC(=CC=1)OCCOCC

Computed Properties

• Exact Mass: 198.07145086g/mol
• Monoisotopic Mass: 198.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 19.5Ų